Cas no 920006-32-2 (1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

1-(Propan-2-yl)-1H-pyrazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a pyrazole core substituted with an isopropyl group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its pyrazole scaffold offers structural rigidity, while the carboxylic acid functionality enables further derivatization through amidation, esterification, or other coupling reactions. The isopropyl substituent enhances lipophilicity, potentially improving bioavailability in drug design applications. This compound is valued for its synthetic flexibility and utility in constructing biologically active molecules, making it a useful building block in medicinal chemistry and material science research.
1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid structure
920006-32-2 structure
Product Name:1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:920006-32-2
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD03130043
CID:1068346
PubChem ID:3150947
Update Time:2025-05-28

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropylpyrazole-5-carboxylic Acid
    • 1-isopropyl-1H-pyrazole-5-carboxylic acid
    • 2-Isopropyl-2H-pyrazole-3-carboxylic acid
    • 1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
    • 1H-Pyrazole-5-carboxylic acid, 1-(1-methylethyl)-
    • 1-(methylethyl)pyrazole-5-carboxylic acid
    • 2-propan-2-ylpyrazole-3-carboxylic acid
    • ZIHRJZBCLMMKTC-UHFFFAOYSA-N
    • HMS1697C15
    • SBB009664
    • STK350118
    • BBL016267
    • 3239AF
    • 1-Isopropylpyrazole-5-carbox
    • 1-(1-Methylethyl)-1H-pyrazole-5-carboxylic acid (ACI)
    • 2-Isopropylpyrazole-3-carboxylic acid
    • 1-Isopropyl-1H-pyrazole-5-carboxylicacid
    • SCHEMBL262347
    • CS-0135510
    • F2169-0596
    • ALBB-017924
    • EN300-92800
    • SY029277
    • EX-A3070
    • 1-Isopropylpyrazole-5-carboxylicAcid
    • MFCD03130043
    • Z1198161630
    • FS-2200
    • DTXSID30389936
    • 1-Isopropyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
    • AKOS000300664
    • DA-29281
    • 920006-32-2
    • 1-(1-methylethyl)-1H-pyrazole-5-carboxylic acid
    • MDL： MFCD03130043
    • Inchi： 1S/C7H10N2O2/c1-5(2)9-6(7(10)11)3-4-8-9/h3-5H,1-2H3,(H,10,11)
    • InChI Key： ZIHRJZBCLMMKTC-UHFFFAOYSA-N
    • SMILES： O=C(C1N(C(C)C)N=CC=1)O

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074227566 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 154.17
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • PSA: 55.12000
  • LogP: 1.16220

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Production Method

Production Method 1

1007504-99-5 1007504-99-5
920006-32-2 920006-32-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Preparation of boronic acid compound for the treatment of proteasome-borne disease
, World Intellectual Property Organization, , ,

Production Method 2

1006319-17-0 1006319-17-0
920006-32-2 920006-32-2
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ;  2 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ,  Water ;  pH 2
Reference
Preparation of (hetero)arylamides as AHR inhibitors and therapeutic uses thereof
, World Intellectual Property Organization, , ,

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Raw materials

1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Preparation Products

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